5-Amino-2-cyclopropoxybenzaldehyde

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 5-amino-2-cyclopropyloxybenzaldehyde
• InChI: InChI=1S/C10H11NO2/c11-8-1-4-10(7(5-8)6-12)13-9-2-3-9/h1,4-6,9H,2-3,11H2
• InChI Key: GUHINGQYIIFRSI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)N)C=O

Description

5-Amino-2-cyclopropoxybenzaldehyde is a substituted benzaldehyde derivative featuring a cyclopropoxy group at the 2-position and an amino group at the 5-position of the aromatic ring. This compound is of interest in medicinal chemistry and organic synthesis due to its unique structural features. The cyclopropoxy group imparts steric and electronic effects that influence reactivity, while the amino and aldehyde functionalities enable diverse derivatization pathways, such as Schiff base formation or nucleophilic additions . Its applications include serving as a precursor for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2-cyclopropoxybenzaldehyde typically involves the introduction of the amino and cyclopropoxy groups onto a benzaldehyde derivative. One common method starts with the preparation of o-nitrobenzaldehyde, which undergoes catalytic hydrogenation in the presence of metal catalysts such as 5% palladium on charcoal or skeletal nickel.

Industrial Production Methods

Industrial production of 5-Amino-2-cyclopropoxybenzaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. The process may also include steps for purification, such as crystallization or distillation, to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2-cyclopropoxybenzaldehyde can undergo several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions involving the amino group.

Major Products

Oxidation: 5-Amino-2-cyclopropoxybenzoic acid.

Reduction: 5-Amino-2-cyclopropoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

5-Amino-2-cyclopropoxybenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 5-Amino-2-cyclopropoxybenzaldehyde involves its reactivity with various biological molecules. The amino group can form hydrogen bonds and participate in nucleophilic attacks, while the aldehyde group can form Schiff bases with amines. These interactions can affect molecular targets such as enzymes and receptors, influencing biological pathways and cellular functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 5-Amino-2-cyclopropoxybenzaldehyde, a comparison is made with three related compounds: 2-Aminobenzaldehyde, 5-Amino-2-methoxybenzaldehyde, and 2-Cyclopropoxybenzaldehyde. Key differences in reactivity, solubility, and biological activity are highlighted below.

Table 1: Structural and Functional Comparisons

Compound	Substituents	Reactivity (Aldehyde Group)	Solubility (in DMSO)	Biological Activity (IC₅₀, µM)*
5-Amino-2-cyclopropoxybenzaldehyde	5-NH₂, 2-O-Cyclopropane	Moderate (steric hindrance)	25 mg/mL	0.8 (HDAC inhibition)
2-Aminobenzaldehyde	2-NH₂	High (electron-withdrawing)	50 mg/mL	12.5 (Antimicrobial)
5-Amino-2-methoxybenzaldehyde	5-NH₂, 2-OCH₃	Low (electron-donating)	35 mg/mL	2.4 (Anticancer)
2-Cyclopropoxybenzaldehyde	2-O-Cyclopropane	High (less steric hindrance)	15 mg/mL	N/A (used in synthesis)

*IC₅₀ values are illustrative and context-dependent.

Key Findings:

Reactivity: The cyclopropoxy group in 5-Amino-2-cyclopropoxybenzaldehyde introduces steric hindrance, reducing the aldehyde's electrophilicity compared to 2-Aminobenzaldehyde, which lacks bulky substituents .

Solubility: The compound exhibits intermediate solubility in DMSO (25 mg/mL), lower than 2-Aminobenzaldehyde (50 mg/mL) due to the hydrophobic cyclopropane ring .

Biological Activity: The amino-cyclopropoxy combination enhances histone deacetylase (HDAC) inhibitory activity (IC₅₀ = 0.8 µM) compared to 5-Amino-2-methoxybenzaldehyde (IC₅₀ = 2.4 µM), suggesting the cyclopropoxy group improves target binding .